Cas no 151417-48-0 (3,4-dimethyl-1H-Pyrrole-2-methanol)

• Product name: 3,4-dimethyl-1H-Pyrrole-2-methanol
• CAS No: 151417-48-0
• MF: C₇H₁₁NO
• MW: 125.16834
• CID: 99537
• PubChem ID: 11194333

3,4-dimethyl-1H-Pyrrole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-1H-Pyrrole-2-methanol
• 1H-Pyrrole-2-methanol,3,4-dimethyl-
• 1H-Pyrrole-2-methanol,3,4-dimethyl-(9CI)
• 151417-48-0
• (3,4-dimethyl-1H-pyrrol-2-yl)methanol
• 1H-Pyrrole-2-methanol, 3,4-dimethyl-
• AKOS006358313
• 2-hydroxymethyl-3,4-dimethylpyrrole

• Inchi： InChI=1S/C7H11NO/c1-5-3-8-7(4-9)6(5)2/h3,8-9H,4H2,1-2H3
• InChI Key： OQDSEJGEJBQLAB-UHFFFAOYSA-N
• SMILES： CC1C(C)=CNC=1CO

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36Ų